Methyl 4-tert-butoxybenzoate
Overview
Description
Methyl 4-tert-butoxybenzoate, also known as methyl p-tert-butylphenylacetate, is an organic compound that belongs to the family of benzoic acid esters. This compound is widely used in the fragrance industry due to its pleasant odor and stability. However, recent scientific research has focused on its potential applications in various fields, including medicine, agriculture, and materials science.
Scientific Research Applications
1. Methylation of 1,3-Dicarbonyl Compounds
Methyl 4-tert-butoxybenzoate, through derivatives like tert-butyl peroxybenzoate (TBPB), is used in organic synthesis, particularly in the methylation of 1,3-dicarbonyl compounds. This process is crucial for creating α-methyl derivatives, which are significant in various chemical reactions and applications (Guo, Wang, Jiang, & Yu, 2014).
2. Metabolism in Skin Cells
Studies have shown that derivatives of this compound, such as tert-butyl peroxybenzoate, are metabolized by human skin cells into free radicals. This metabolic capacity is significant in understanding the interaction of these compounds with human biology, particularly in the context of carcinogenic risk associated with hydroperoxides (Athar, Mukhtar, Bickers, Khan, & Kalyanaraman, 1989).
3. Hydrolysis in Skin
The compound and its derivatives are hydrolyzed in human and minipig skin, converting into 4-hydroxybenzoic acid. This transformation is facilitated by carboxylesterases and is significant in understanding the dermal absorption and potential localized toxicity of parabens in cosmetic and pharmaceutical applications (Jewell, Prusakiewicz, Ackermann, Payne, Fate, Voorman, & Williams, 2007).
4. Pharmaceutical and Cosmetic Applications
Methyl 4-hydroxybenzoate, a related compound, is extensively used as an antimicrobial agent in cosmetics, personal-care products, and as a food preservative. The study of its crystalline structure and interactions provides insights into its pharmaceutical and cosmetic applications (Sharfalddin, Davaasuren, Emwas, Jaremko, Jaremko, & Hussien, 2020).
5. Radical Methylation in Organic Chemistry
This compound, through its derivatives, is used in radical methylation processes in organic chemistry. This includes copper-catalyzed methylation of 1,3-diketones, which is a pathway to synthesize α-methyl 1,3-diketones, a precursor for medicinal compounds like Rosuvastatin (Zhou, Li, Zhou, Shoberu, & Zou, 2017).
properties
IUPAC Name |
methyl 4-[(2-methylpropan-2-yl)oxy]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-12(2,3)15-10-7-5-9(6-8-10)11(13)14-4/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUFWTSNZJDTHQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC1=CC=C(C=C1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10544288 | |
Record name | Methyl 4-tert-butoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10544288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62370-08-5 | |
Record name | Methyl 4-tert-butoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10544288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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